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Compound of Interest

2,2-Dimethyl-2,3-
Compound Name:
dihydroperimidine

Cat. No.: B182693

An In-depth Technical Guide to 2,2-Dimethyl-2,3-
dihydroperimidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and biological activities of 2,2-Dimethyl-2,3-dihydroperimidine. The
information is curated for researchers and professionals in the fields of chemistry and drug
development, with a focus on presenting quantitative data, detailed experimental protocols, and
visual representations of key processes.

Core Chemical and Physical Properties

2,2-Dimethyl-2,3-dihydroperimidine, a heterocyclic compound, possesses a unique tricyclic
structure. Its core properties are summarized below, providing a foundational understanding for
its application in research and development.

Table 1: Physical and Chemical Properties of 2,2-Dimethyl-2,3-dihydroperimidine
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Property Value Source

Molecular Formula Ci3HiaN2 --INVALID-LINK--
Molecular Weight 198.26 g/mol --INVALID-LINK--
Density 1.082 g/cm3 --INVALID-LINK--
Melting Point 148-150 °C [Various Suppliers]
Boiling Point 392.5 °C at 760 mmHg --INVALID-LINK--
pKa (Predicted) 4.16 + 0.40 --INVALID-LINK--
Appearance Translucent crystals --INVALID-LINK--

Spectroscopic and Structural Data

Detailed spectroscopic and crystallographic data are essential for the unambiguous

identification and characterization of 2,2-Dimethyl-2,3-dihydroperimidine.

Table 2: Spectroscopic Data for 2,2-Dimethyl-2,3-dihydroperimidine

Spectrum Type

Key Peaks/Shifts

Source

1H NMR (270.0 MHz, CDCls)

0 7.24-7.14 (4H, m, Ar-H),
6.47-6.44 (2H, dd, Ar-H), 4.16
(2H, br s, N-H), 1.49 (6H, s, -
C(CHs)2)

--INVALID-LINK--

13C NMR (75.5 MHz, CDCls)

6 140.4 (Ar-C), 127.1 (Ar-C),
117.2 (Ar-C), 106.1 (Ar-C),
64.7 (-C(CHs)2), 28.9 (-CHs3)

--INVALID-LINK--

FTIR (KBr disc, cm~1)

3295 (N-H stretch), 1596
(aromatic C-H stretch), 1016,
646, 552, 477

--INVALID-LINK--

Mass Spec. (El+)

m/z 199.06 (M+ + H)*, 182.08
(M+ - CH3)*

--INVALID-LINK--
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X-ray Crystallography

The solid-state structure of 2,2-Dimethyl-2,3-dihydroperimidine has been confirmed by
single-crystal X-ray diffraction.

Table 3: Crystal Structure Data for 2,2-Dimethyl-2,3-dihydroperimidine

Parameter Value Source
Crystal System Monoclinic --INVALID-LINK--
Space Group P2i/c --INVALID-LINK--

a=16.261(10) A, b = 7.710(4)
Unit Cell Dimensions A ,c=17.483(10)A, B = --INVALID-LINK--
106.131(12)°

Synthesis and Experimental Protocols

The synthesis of 2,2-Dimethyl-2,3-dihydroperimidine is typically achieved through a
condensation reaction between 1,8-diaminonaphthalene and acetone.

Experimental Protocol: Synthesis of 2,2-Dimethyl-2,3-
dihydroperimidine

This protocol is adapted from Maloney et al. (2013).[1]
Materials:

e 1,8-Diaminonaphthalene (1.58 g, 10 mmol)

o Acetone (0.58 g, 10 mmol)

e Ethanol (50 mL)

Procedure:

e A solution of 1,8-diaminonaphthalene and acetone in ethanol is refluxed for 2 hours.
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e The resulting solution is filtered.
e The solvent is evaporated under reduced pressure.

e The crude product is recrystallized from boiling ethanol to yield translucent crystals.

Reactants

Acetone Process Product

[
Reflux in Ethanol (2h) Filtration Solvent Evaporation Recrystallization 2,2-Dimethyl-2,3-dihydroperimidine
[

1,8-Diaminonaphthalene

Click to download full resolution via product page
Synthesis workflow for 2,2-Dimethyl-2,3-dihydroperimidine.

Biological Activity and Potential Signhaling Pathways

Perimidine derivatives, including 2,2-Dimethyl-2,3-dihydroperimidine, have demonstrated a
range of biological activities, most notably as antimicrobial agents.

Antifungal and Antibacterial Activity

Studies have shown that perimidine derivatives possess antifungal and antibacterial properties.
The exact mechanism of action is not fully elucidated for 2,2-Dimethyl-2,3-dihydroperimidine
specifically. However, for the broader class of pyrimidine analogs, one of the known antifungal
mechanisms involves the inhibition of DNA and RNA synthesis in fungal cells.[2] For
antibacterial action, potential mechanisms could involve the disruption of the bacterial cell
membrane or the inhibition of essential metabolic pathways such as folic acid synthesis.[3][4]

Signaling Pathway Interactions

While specific signaling pathways for 2,2-Dimethyl-2,3-dihydroperimidine have not been
definitively identified, some perimidine derivatives have been shown to interact with key
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inflammatory signaling pathways. For instance, certain triazole-containing perimidine
derivatives have been found to inhibit the activation of NF-kB (p65) and the phosphorylation of
MAPK (extracellular signal-regulated kinase (ERK) and p38) in lipopolysaccharide-stimulated
models.[5] These compounds were also shown to inhibit COX-2 activity, suggesting a
mechanism similar to some non-steroidal anti-inflammatory drugs (NSAIDs).[5]

Further research is required to determine if 2,2-Dimethyl-2,3-dihydroperimidine shares these
or other mechanisms of action.

2,2-Dimethyl-2,3-dihydroperimidine

Potential Antifungal Mechanisms Potential Antibacterial Mechanisms
Inhibition of DNA/RNA Synthesis Disruption of Fungal Cell Membrane Disruption of Bacterial Cell Membrane Inhibition of Metabolic Pathways

Click to download full resolution via product page

Potential antimicrobial mechanisms of action.

Experimental Protocols for Biological Assays

Standardized protocols are crucial for assessing the biological activity of 2,2-Dimethyl-2,3-

dihydroperimidine.

Protocol: Antifungal Susceptibility Testing (Broth
Microdilution Method)

This is a generalized protocol that can be adapted for testing against various fungal strains.
Materials:
e 2,2-Dimethyl-2,3-dihydroperimidine

e Fungal strain of interest
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o Appropriate broth medium (e.g., RPMI-1640)

e 96-well microtiter plates

e Spectrophotometer

Procedure:

e A stock solution of the compound is prepared in a suitable solvent (e.g., DMSO).

o Serial two-fold dilutions of the compound are prepared in the broth medium in the wells of a
96-well plate.

» A standardized inoculum of the fungal strain is added to each well.
e The plates are incubated at an appropriate temperature for 24-48 hours.

e The minimum inhibitory concentration (MIC) is determined as the lowest concentration of the
compound that prevents visible growth of the fungus.

Protocol: Antibacterial Susceptibility Testing (Agar Disk
Diffusion Method)

This is a common method for screening antibacterial activity.
Materials:

e 2,2-Dimethyl-2,3-dihydroperimidine

o Bacterial strain of interest

e Muller-Hinton agar plates

o Sterile paper discs

e Incubator

Procedure:
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A standardized inoculum of the bacterial strain is uniformly spread onto the surface of an
agar plate.

Sterile paper discs are impregnated with a known concentration of the compound and placed
on the agar surface.

The plates are incubated at 37°C for 18-24 hours.

The diameter of the zone of inhibition around each disc is measured to determine the
susceptibility of the bacteria to the compound.

Preparation

Compound Stock Solution Standardized Microbial Inoculum

Assay

Serial Dilution / Disc Impregnation

Inoculation

Incubation

Measurement of Inhibition

Click to download full resolution via product page

General workflow for antimicrobial susceptibility testing.
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Conclusion

2,2-Dimethyl-2,3-dihydroperimidine is a readily synthesizable compound with a well-
characterized chemical structure. Its demonstrated antimicrobial properties suggest potential
for further investigation in the development of new therapeutic agents. Future research should
focus on elucidating its precise mechanism of action and identifying the specific cellular
signaling pathways it modulates to better understand its therapeutic potential and guide the
design of more potent and selective derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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